![molecular formula C9H10N2O2 B047671 2-Methyl-5-nitroindoline CAS No. 115210-54-3](/img/structure/B47671.png)
2-Methyl-5-nitroindoline
Overview
Description
2-Methyl-5-nitroindoline (2MNI) is a nitroindoline derivative that has been studied for its potential applications in various areas of scientific research. This molecule has a unique structure that allows it to interact with a wide variety of biological systems and molecules, making it a useful tool for researchers. In
Scientific Research Applications
Synthesis of Methyl Nitroindole-Carboxylates : 2-Methyl-5-nitroindoline is instrumental in synthesizing methyl 5- and 6-nitroindole-2-carboxylates, which have various research applications. This synthesis process was detailed by Lavrenov et al. (2002) in the journal "Synthesis" (Lavrenov et al., 2002).
Spin Probes/Labels : Bolton et al. (1993) explored its potential as spin probes/labels for studying hyperfine interactions in nitrogen and methyl groups. This study is documented in the "Journal of The Chemical Society-Perkin Transactions 1" (Bolton et al., 1993).
Release of Neuroactive Amino Acids : Papageorgiou, Ogden, and Corrie (2004) found that this compound is effective for the rapid release of neuroactive amino acids like L-glutamate in biological experiments. Their findings are published in "The Journal of Organic Chemistry" (Papageorgiou, Ogden, & Corrie, 2004).
Photolabile Precursor of Carboxylic Acids : According to Papageorgiou and Corrie (2000) in "Tetrahedron", this compound serves as a photolabile precursor for carboxylic acids, particularly neuroactive amino acids (Papageorgiou & Corrie, 2000).
Prodrug System for Hypoxic Tissues : Parveen et al. (1999) in "Bioorganic & Medicinal Chemistry Letters" highlighted its potential as a general prodrug system for selective drug delivery to hypoxic tissues (Parveen et al., 1999).
Reaction with Nitric Oxide : Damiani, Greci, and Rizzoli (2001) researched its reaction with nitric oxide to form stable N-nitro and N-nitroso compounds, providing new insights into the chemistry of nitric oxide with aminoxyls. This study is found in the "Journal of The Chemical Society-Perkin Transactions 1" (Damiani, Greci, & Rizzoli, 2001).
Antibacterial, Anti-inflammatory, and Antinociceptive Activities : Bassyouni et al. (2012) in the "Egyptian Pharmaceutical Journal" identified its derivatives as having antibacterial, anti-inflammatory, and antinociceptive activities (Bassyouni et al., 2012).
Safety and Hazards
2-Methyl-5-nitroindoline is classified as Acute Tox. 3 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3 . It is toxic if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Safety measures include avoiding contact with skin, eyes, or clothing, avoiding ingestion and inhalation, and wearing personal protective equipment .
Mechanism of Action
Target of Action
It is often used in the synthesis of various inhibitors, suggesting that its targets could be related to the proteins or enzymes these inhibitors act upon .
Mode of Action
It’s likely that the compound interacts with its targets through a series of chemical reactions, possibly involving the nitro group present in its structure .
Biochemical Pathways
Given its use in the synthesis of various inhibitors, it’s plausible that it may affect pathways related to the function of these inhibitors .
Result of Action
Given its use in the synthesis of various inhibitors, it’s likely that its effects would be related to the inhibition of the targets of these inhibitors .
Biochemical Analysis
Biochemical Properties
The nature of these interactions is complex and may involve binding interactions, enzyme inhibition or activation, and changes in gene expression .
Cellular Effects
It’s known to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of 2-Methyl-5-nitroindoline involves its interactions at the molecular level. It exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
This could also include any effects on metabolic flux or metabolite levels .
Transport and Distribution
This could also include any effects on its localization or accumulation .
properties
IUPAC Name |
2-methyl-5-nitro-2,3-dihydro-1H-indole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c1-6-4-7-5-8(11(12)13)2-3-9(7)10-6/h2-3,5-6,10H,4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVOZJSSFSXFDAU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(N1)C=CC(=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40464026 | |
Record name | 2-Methyl-5-nitroindoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40464026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
115210-54-3 | |
Record name | 2,3-Dihydro-2-methyl-5-nitro-1H-indole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=115210-54-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methyl-5-nitroindoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40464026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Methyl-5-nitroindoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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